2-{4-[(4-Chloroanilino)methyl]phenoxy}propanoic acid

• CAS No.: 58336-65-5
• Molecular Formula: C16H16ClNO3
• Molecular Weight: 305.75 g/mol
• IUPAC Name: 2-[4-[(4-chloroanilino)methyl]phenoxy]propanoic acid
• InChI: InChI=1S/C16H16ClNO3/c1-11(16(19)20)21-15-8-2-12(3-9-15)10-18-14-6-4-13(17)5-7-14/h2-9,11,18H,10H2,1H3,(H,19,20)
• InChI Key: ZEYJNGVEPKXOHX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)OC1=CC=C(C=C1)CNC2=CC=C(C=C2)Cl

Description

2-{4-[(4-Chloroanilino)methyl]phenoxy}propanoic acid is a useful research compound. Its molecular formula is C16H16ClNO3 and its molecular weight is 305.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 50 ml of dried methanol are dissolved 10.0 g of ethyl 2-[4-(4-chloroanilinomethyl)phenoxy]propionate and 1.68 g of potassium hydroxide. The mixture is stirred at room temperature for 5 hours. After concentrating the reaction mixture, water is added to the residue, and the resulting solution is washed with ether. The aqueous layer is acidified with hydrochloric acid and extracted with ether. The extract is washed with water, then dried over magnesium sulfate and thereafter the solvent is distilled off. The resulting crystalline residue is recrystallized from benzene to give 8.0 g of 2-[4-(4-chloroanilinomethyl)phenoxy]propionic acid, mp 148° to 149° C.